Cas no 78875-01-1 (4(3H)-Quinazolinone, 3-acetyl-6-nitro-)

• Product name: 4(3H)-Quinazolinone, 3-acetyl-6-nitro-
• CAS No: 78875-01-1
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• CID: 1793273
• PubChem ID: 12722013

4(3H)-Quinazolinone, 3-acetyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-acetyl-6-nitro-
• 78875-01-1
• DTXSID101291912
• 3-Acetyl-6-nitro-4(3H)-quinazolinone

• Inchi： InChI=1S/C10H7N3O4/c1-6(14)12-5-11-9-3-2-7(13(16)17)4-8(9)10(12)15/h2-5H,1H3
• InChI Key： GJSBJTVUZZHPAO-UHFFFAOYSA-N
• SMILES： CC(=O)N1C=NC2=C(C1=O)C=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.04365571g/mol
• Monoisotopic Mass: 233.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6Ų
• XLogP3: 0.5